Mearnsitrin
Mearnsitrin
Natural product derived from plant source.
Mearnsitrin is a glycoside and a member of flavonoids.
Mearnsitrin is a natural product found in Syzygium samarangense, Mentha longifolia, and other organisms with data available.
Mearnsitrin is a glycoside and a member of flavonoids.
Mearnsitrin is a natural product found in Syzygium samarangense, Mentha longifolia, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
30484-88-9
VCID:
VC20774699
InChI:
InChI=1S/C22H22O12/c1-7-15(27)17(29)18(30)22(32-7)34-21-16(28)14-10(24)5-9(23)6-13(14)33-19(21)8-3-11(25)20(31-2)12(26)4-8/h3-7,15,17-18,22-27,29-30H,1-2H3/t7-,15-,17+,18+,22-/m0/s1
SMILES:
CC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C(=C4)O)OC)O)O)O)O
Molecular Formula:
C22H22O12
Molecular Weight:
478.4 g/mol
Mearnsitrin
CAS No.: 30484-88-9
Cat. No.: VC20774699
Molecular Formula: C22H22O12
Molecular Weight: 478.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Natural product derived from plant source. Mearnsitrin is a glycoside and a member of flavonoids. Mearnsitrin is a natural product found in Syzygium samarangense, Mentha longifolia, and other organisms with data available. |
|---|---|
| CAS No. | 30484-88-9 |
| Molecular Formula | C22H22O12 |
| Molecular Weight | 478.4 g/mol |
| IUPAC Name | 2-(3,5-dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxychromen-4-one |
| Standard InChI | InChI=1S/C22H22O12/c1-7-15(27)17(29)18(30)22(32-7)34-21-16(28)14-10(24)5-9(23)6-13(14)33-19(21)8-3-11(25)20(31-2)12(26)4-8/h3-7,15,17-18,22-27,29-30H,1-2H3/t7-,15-,17+,18+,22-/m0/s1 |
| Standard InChI Key | NAQNISJXKDSYJD-DHWIRCOFSA-N |
| Isomeric SMILES | C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C(=C4)O)OC)O)O)O)O |
| SMILES | CC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C(=C4)O)OC)O)O)O)O |
| Canonical SMILES | CC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C(=C4)O)OC)O)O)O)O |
| Appearance | Yellow powder |
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